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Compound of Interest

Compound Name: Sodium picramate

Cat. No.: B1233882

Introduction

Sodium picramate, the sodium salt of picramic acid, is a synthetic organic compound known
for its use as a dye and as a primary controlled explosive.[1][2] While it has applications in
analytical chemistry where precise reactions are necessary, a comprehensive review of
forensic science literature and established protocols reveals a lack of documented applications
for sodium picramate as a reagent in fingerprint development, explosive residue detection, or
the staining of biological evidence.[3] This document outlines the known characteristics of
sodium picramate and clarifies its relevance to forensic science, which is primarily centered
on its hazardous properties as an explosive material.

Known Applications Outside of Forensic Science

Sodium picramate is predominantly used in the following industries:

Hair Dyes and Colorants: It is a common ingredient in hair coloring products.|[1]

Dye Manufacturing: It serves as an intermediate in the production of azo dyes.[1]

Explosives: It is classified as a primary controlled explosive.[2]

Analytical Chemistry: It is used in specific, non-forensic analytical tests where its stability and
predictable reactivity are advantageous.[3]
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Forensic Science Context: Analysis of Explosives

The primary relevance of sodium picramate in forensic science is in the context of explosives
analysis. Forensic laboratories may encounter sodium picramate as a component of seized
illicit materials or in post-blast debris. Its identification is crucial for determining the nature of an
explosive device.

Hazard and Safety Information

Sodium picramate is a hazardous material with explosive properties, especially when dry.[4] It
is toxic if inhaled or absorbed through the skin.[5] Forensic scientists and law enforcement
personnel must handle this substance with extreme caution.

Table 1: Hazard Data for Sodium Picramate

Hazard Classification Details Source

Division 1.3 Explosives (with a
DOT Hazard Class ) ] [4]
predominant fire hazard)

Yellow solid or a slurry of dark
Physical State red crystals when wetted with [4]

at least 20% water.

Can explode if exposed to
Explosive Properties heat, flame, friction, or shock, [5]

especially when dry.

Toxic by inhalation and skin
Health Hazards i [5]
absorption.

Can react vigorously with
Reactivity reducing agents, potentially [5]

leading to detonation.

Experimental Protocols: Not Applicable

Detailed experimental protocols for the application of sodium picramate in fingerprint
development, explosive detection (as a reagent), or biological staining are not provided as no
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established methods were identified in the reviewed literature. The common and validated
methods for these forensic applications utilize other chemical reagents.

o Latent Fingerprint Development: Established methods include the use of ninhydrin, silver
nitrate, cyanoacrylate fuming, and various fingerprint powders.[6]

 Biological Stain Analysis: Presumptive and confirmatory tests for biological fluids like blood
typically involve reagents such as luminol, phenolphthalein, and specific immunological tests.

[7]

o Explosive Residue Detection: Forensic methods for detecting trace explosives often employ
techniques like ion mobility spectrometry (IMS), gas chromatography-mass spectrometry
(GC-MS), and colorimetric test kits designed for common explosives like TNT and RDX.[8]

Logical Relationship Diagram

The following diagram illustrates the established industrial uses of sodium picramate and its
relevance in a forensic context, highlighting the absence of its use as a direct analytical reagent
in the specified forensic applications.
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Caption: Industrial uses and forensic relevance of Sodium Picramate.
Conclusion

Based on available scientific literature, sodium picramate is not a recognized or utilized
reagent for the forensic applications of fingerprint development, explosive residue detection, or
biological staining. Its significance in forensic science is confined to its identification as a
hazardous explosive material in criminal investigations. Researchers and professionals in the
field should continue to rely on established and validated methods for these analytical tasks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Wholesale Sodium picramate CAS: 831-52-7 Price, Supplier&Manufacturer
[ginmuchem.com]

e 2. arcanechemicals.com [arcanechemicals.com]

¢ 3. eastharbourgroup.com [eastharbourgroup.com]

e 4. Sodium Picramate | C6H4N3NaO5 | CID 5362461 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. SODIUM PICRAMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 6. Fluorescent Nanomaterials for the Development of Latent Fingerprints in Forensic
Sciences - PMC [pmc.ncbi.nim.nih.gov]

e 7.sjsu.edu [sjsu.edu]
o 8. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

» To cite this document: BenchChem. [Application Notes: Sodium Picramate in Forensic
Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233882#applications-of-sodium-picramate-in-
forensic-science]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1233882?utm_src=pdf-body
https://www.benchchem.com/product/b1233882?utm_src=pdf-body
https://www.benchchem.com/product/b1233882?utm_src=pdf-custom-synthesis
https://www.qinmuchem.com/dye-intermediates-and-functional-dyes/sodium-picramate-cas:-831-52-7.html
https://www.qinmuchem.com/dye-intermediates-and-functional-dyes/sodium-picramate-cas:-831-52-7.html
https://www.arcanechemicals.com/MIBK.html
https://www.eastharbourgroup.com/news/chemicals-explained-sodium-picramate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Picramate
https://cameochemicals.noaa.gov/chemical/19650
https://pmc.ncbi.nlm.nih.gov/articles/PMC5898818/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5898818/
https://www.sjsu.edu/people/steven.lee/courses/c2/s2/Wecht_29.pdf
https://discovery.ucl.ac.uk/id/eprint/10112842/1/Recent%20Developments%20in%20the%20Field%20of%20Explosive%20Trace%20Detection.pdf
https://www.benchchem.com/product/b1233882#applications-of-sodium-picramate-in-forensic-science
https://www.benchchem.com/product/b1233882#applications-of-sodium-picramate-in-forensic-science
https://www.benchchem.com/product/b1233882#applications-of-sodium-picramate-in-forensic-science
https://www.benchchem.com/product/b1233882#applications-of-sodium-picramate-in-forensic-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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